Cas no 733741-00-9 (trans-2-(3-Chlorobenzoyl)cyclopentane-1-carboxylic acid)

• Product Name: trans-2-(3-Chlorobenzoyl)cyclopentane-1-carboxylic acid
• CAS No: 733741-00-9
• MF: C₁₃H₁₃ClO₃
• MW: 252.693523168564
• MDL: MFCD01311212
• CID: 870279
• PubChem ID: 24722397
• Update Time: 2025-08-05

trans-2-(3-Chlorobenzoyl)cyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (1R,2R)-2-(3-chlorobenzoyl)cyclopentane-1-carboxylic acid
• trans-2-(3-Chlorobenzoyl)cyclopentane-1-carboxylic acid
• MFCD01311212
• AKOS016017652
• 733741-00-9
• TRANS-2-(3-CHLOROBENZOYL)CYCLOPENTANE-1-CARBOXYLICACID
• EN300-21039438
• 2580092-86-8
• DTXSID40641330

• MDL： MFCD01311212
• Inchi： 1S/C13H13ClO3/c14-9-4-1-3-8(7-9)12(15)10-5-2-6-11(10)13(16)17/h1,3-4,7,10-11H,2,5-6H2,(H,16,17)/t10-,11-/m1/s1
• InChI Key： HIAYQFAKTWUOBD-GHMZBOCLSA-N
• SMILES： ClC1=CC=CC(=C1)C([C@@H]1CCC[C@H]1C(=O)O)=O

Computed Properties

• Exact Mass: 252.05500
• Monoisotopic Mass: 252.0553220g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 436.2±40.0 °C at 760 mmHg
• Flash Point: 217.6±27.3 °C
• Refractive Index: 1.585
• PSA: 54.37000
• LogP: 3.02360
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

trans-2-(3-Chlorobenzoyl)cyclopentane-1-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on trans-2-(3-Chlorobenzoyl)cyclopentane-1-carboxylic acid

Introduction to trans-2-(3-Chlorobenzoyl)cyclopentane-1-carboxylic Acid (CAS No. 733741-00-9)

trans-2-(3-Chlorobenzoyl)cyclopentane-1-carboxylic acid, identified by its CAS number 733741-00-9, is a significant compound in the field of pharmaceutical chemistry and molecular biology. This compound belongs to the class of cyclopentanecarboxylic acids, which have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The structural uniqueness of trans-2-(3-Chlorobenzoyl)cyclopentane-1-carboxylic acid lies in its combination of a cyclopentane ring substituted with a chlorobenzoyl group and a carboxylic acid moiety at the 1-position. This configuration not only imparts specific chemical properties but also opens up avenues for its utility in various biochemical assays and synthetic pathways.

The compound’s molecular structure, characterized by a rigid cyclopentane core and an electron-withdrawing chlorobenzoyl group, makes it an intriguing candidate for further exploration in medicinal chemistry. The presence of the chloro substituent on the benzoyl moiety enhances its reactivity, making it a valuable intermediate in the synthesis of more complex molecules. Recent studies have highlighted the role of such structural motifs in modulating enzyme activity and interacting with biological targets, which has spurred interest in developing derivatives of trans-2-(3-Chlorobenzoyl)cyclopentane-1-carboxylic acid for therapeutic purposes.

In the realm of drug discovery, the ability to fine-tune molecular structures to achieve desired pharmacological effects is paramount. The cyclopentane ring in trans-2-(3-Chlorobenzoyl)cyclopentane-1-carboxylic acid provides a stable scaffold that can be modified to enhance binding affinity or metabolic stability. For instance, modifications at the 2-position or the carboxylic acid end can lead to compounds with improved solubility or bioavailability. This flexibility has been exploited in recent research efforts aimed at developing novel inhibitors for enzymes involved in inflammatory pathways.

One particularly promising area of research involves the use of trans-2-(3-Chlorobenzoyl)cyclopentane-1-carboxylic acid as a precursor in the synthesis of nonsteroidal anti-inflammatory drugs (NSAIDs). The chlorobenzoyl group serves as a handle for further functionalization, allowing chemists to introduce additional pharmacophores that can enhance therapeutic efficacy while minimizing side effects. Preliminary studies have shown that derivatives of this compound exhibit significant anti-inflammatory activity by inhibiting cyclooxygenase (COX) enzymes, which are key players in the prostaglandin synthesis pathway.

The synthesis of trans-2-(3-Chlorobenzoyl)cyclopentane-1-carboxylic acid itself presents an interesting challenge due to the need for precise stereocontrol. The trans configuration at the carbon atoms C2 and C1 is critical for maintaining biological activity, and achieving this geometry often requires multi-step synthetic routes involving advanced techniques such as cross-coupling reactions and catalytic hydrogenation. Advances in synthetic methodology have made it possible to produce this compound with high enantiomeric purity, which is essential for pharmaceutical applications where stereochemistry dictates efficacy.

In addition to its role as a synthetic intermediate, trans-2-(3-Chlorobenzoyl)cyclopentane-1-carboxylic acid has been explored for its potential as an analytical reagent. Its unique spectral properties make it useful in high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy for identifying and quantifying related compounds. Furthermore, its stability under various conditions makes it suitable for long-term storage and transport, ensuring consistent quality for research applications.

The growing interest in natural product-inspired scaffolds has also led to investigations into how structural analogs of trans-2-(3-Chlorobenzoyl)cyclopentane-1-carboxylic acid can be derived from bioactive molecules found in plants or microorganisms. By leveraging computational chemistry tools, researchers can predict how modifications to this core structure might affect biological activity, thereby accelerating the discovery process. This approach has already yielded several promising candidates that are being tested further for their therapeutic potential.

The future prospects for trans-2-(3-Chlorobenzoyl)cyclopentane-1-carboxylic acid are bright, with ongoing research focusing on expanding its utility across multiple domains. In material science, for example, derivatives of this compound are being investigated as components in polymer matrices due to their ability to impart specific mechanical properties. In biotechnology, they are being used as probes to study protein-protein interactions and as scaffolds for designing novel biomimetic materials.

In conclusion, trans-2-(3-Chlorobenzoyl)cyclopentane-1-carboxylic acid, with its CAS number 733741-00-9, represents a versatile molecule with significant potential across various scientific disciplines. Its unique structural features make it an invaluable tool in pharmaceutical research, while its synthetic accessibility allows for further innovation and development. As our understanding of molecular interactions continues to evolve, compounds like this will undoubtedly play a crucial role in advancing both fundamental science and applied technologies.